Cas no 65757-06-4 ( )

• Product name: &nbsp
• CAS No: 65757-06-4
• MF: C₂₀H₂₁N₇O₆
• MW: 455.42404
• CID: 962497
• PubChem ID: 135468257

  Chemical and Physical Properties

Names and Identifiers

• 2-[[4-[[2-(methylamino)-4-oxo-1H-pteridin-6-yl]methylamino]benzoyl]amino]pentanedioic acid
• SCHEMBL15189482
• NSC260604
• NSC-260604
• DS-012772
• 65757-06-4
• DTXSID80312698
• 2-[[4-[(2-Methylamino-4-oxo-1h-pteridin-6-yl)methylamino]benzoyl]amino]pentanedioic acid
•  

• Inchi： InChI=1S/C20H21N7O6/c1-21-20-26-16-15(18(31)27-20)24-12(9-23-16)8-22-11-4-2-10(3-5-11)17(30)25-13(19(32)33)6-7-14(28)29/h2-5,9,13,22H,6-8H2,1H3,(H,25,30)(H,28,29)(H,32,33)(H2,21,23,26,27,31)
• InChI Key： ZJPADQKYGADHHP-UHFFFAOYSA-N
• SMILES： CNC1=NC2=NC=C(N=C2C(=O)N1)CNC3=CC=C(C=C3)C(=O)NC(CCC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 455.15553
• Monoisotopic Mass: 455.15533142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 195Ų
• XLogP3: -0.7

Experimental Properties

• PSA: 195